2-(2,3-dihydro-1,4-benzodioxine-2-amido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride

• IUPAC Name: 2-(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H19N3O4S.ClH/c1-21-7-6-10-14(8-21)26-18(15(10)16(19)22)20-17(23)13-9-24-11-4-2-3-5-12(11)25-13;/h2-5,13H,6-9H2,1H3,(H2,19,22)(H,20,23);1H
• InChI Key: QTKDJRXONAIJON-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C3COC4=CC=CC=C4O3.Cl
• Molecular Formula: C18H20ClN3O4S
• Molecular Weight: 409.9 g/mol

Description

The compound “2-(2,3-dihydro-1,4-benzodioxine-2-amido)-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride” is a complex organic molecule. The 1,4-benzodioxin, 2,3-dihydro- part of the molecule has a molecular weight of 136.1479. It’s important to note that the full description and properties of this specific compound may not be fully available in the literature.

Synthesis Analysis

The synthesis of enantiomerically enriched 1,4-benzodioxanes, which is a part of the given compound, has been reported. The starting 1,4-benzodioxines were synthesized via ring closing metathesis using an efficient nitro-Grela catalyst. Excellent enantioselectivities of up to 99:1 er were obtained by using the versatile catalyst system [Ir (cod)Cl] 2 /BIDIME-dimer in the asymmetric hydrogenation of 2-substituted 1,4-benzodioxines.

Chemical Reactions Analysis

The chemical reactions involving 1,4-benzodioxanes have been studied. The selectivity of the process is controlled by the protonation step; and coordinating groups on the substrate may alter the interaction with the catalyst, resulting in a change in the facial selectivity.